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Compound of Interest

Compound Name: Tripropylene glycol

Cat. No.: B7909413 Get Quote

Tripropylene glycol (TPG) is a high-purity, colorless, and water-soluble liquid widely utilized

as a versatile chemical intermediate and solvent in numerous industrial and pharmaceutical

applications.[1][2][3] Its unique combination of low volatility, high boiling point, and excellent

solvency for a broad range of organic compounds makes it a preferred choice in the synthesis

of resins, plasticizers, and specialty esters.[1][2][4] This guide provides an objective

comparison of TPG's performance against common alternatives, supported by key physical

and chemical data, and outlines experimental protocols for its evaluation.

Comparative Analysis of Physicochemical Properties
The performance of a chemical intermediate is fundamentally linked to its physicochemical

properties. TPG's higher molecular weight and boiling point compared to its shorter-chain

counterparts, such as monopropylene glycol (MPG) and dipropylene glycol (DPG), result in

lower volatility.[4][5] This is a critical advantage in applications requiring stable formulations and

safer handling.[1]
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Property
Tripropylene Glycol

(TPG)

Dipropylene Glycol
(DPG)

Polyethylene
Glycol (PEG 400)

CAS Number 24800-44-0[1][4][5][6] 25265-71-8[7] 25322-68-3[8]

Molecular Formula C₉H₂₀O₄[1][5][6] C₆H₁₄O₃[9]
H(OCH₂CH₂)nOH

(n≈9)

Molecular Weight (

g/mol )
192.25[6][10] 134.17 ~400

Boiling Point (°C) 270 - 271[3][5][10] 230.5 Decomposes

Density (g/cm³ at

20°C)
1.019 - 1.02[3][5] 1.023[9] ~1.128

Viscosity (mPa·s at

25°C)
57[3] 75 105 - 130

Flash Point (°C) >110[4] 124[9] 238

Water Solubility Miscible[1][6][10] Fully Miscible[9] Miscible

Performance as a Chemical Intermediate
TPG's primary role as a chemical intermediate is to serve as a building block in polymerization

reactions, influencing the properties of the final product.

In Polyurethane and Polyester Resin Synthesis
In the production of polyurethanes, polyesters, and alkyd resins, TPG's linear structure and two

hydroxyl groups allow it to act as a diol monomer.[11] Its longer chain length compared to MPG

and DPG introduces greater flexibility and hydrolytic stability into the polymer backbone.[9][11]

This makes it particularly valuable for creating more durable and resilient materials, such as

those used in coatings, adhesives, sealants, and elastomers (CASE applications).[5][11]

A logical workflow for synthesizing and evaluating a polymer using TPG is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking Tripropylene Glycol's Performance as a
Chemical Intermediate: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7909413#benchmarking-tripropylene-glycol-s-
performance-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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